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Compound of Interest

Compound Name: JHU37160

Cat. No.: B2879511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of JHU37160, a potent and brain-penetrant DREADD (Designer Receptors

Exclusively Activated by Designer Drugs) agonist. Adherence to these guidelines is critical for

ensuring laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling JHU37160 in solid or solution form. The

following table outlines the necessary protective gear.

PPE Category Item Specification Purpose

Eye Protection
Safety Glasses or

Goggles
ANSI Z87.1 certified

Protects eyes from

splashes or dust.

Hand Protection Nitrile Gloves Chemically resistant Prevents skin contact.

Body Protection Laboratory Coat Standard

Protects skin and

clothing from

contamination.

Respiratory
Use in a well-

ventilated area

Avoids inhalation of

dust or aerosols.
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Handling and Storage
Proper handling and storage are crucial to maintain the stability and integrity of JHU37160.

Parameter Guideline Rationale

Storage (Solid)
Store at -20°C in a tightly

sealed container.

JHU37160 is a hygroscopic

solid; this prevents moisture

absorption.[1]

Storage (Solutions)

Prepare fresh for immediate

use. If necessary, aliquot and

store at -20°C for up to one

month.

To ensure stability of the

compound in solution.[1]

Handling

Allow the product to equilibrate

to room temperature for at

least one hour before opening.

Prevents condensation from

forming on the cold solid.[1]

Weigh in a well-ventilated

area.
Minimizes inhalation exposure.

Emergency Procedures
In the event of exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Disposal Plan
Dispose of JHU37160 and any contaminated materials in accordance with all applicable local,

state, and federal regulations.

Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as chemical waste through your

institution's environmental health and safety

(EHS) office.

Solutions

Dispose of as chemical waste through your

institution's EHS office. Do not pour down the

drain.

Contaminated Labware
Decontaminate if possible, or dispose of as

chemical waste.

Experimental Workflow for Handling JHU37160
The following diagram outlines the standard workflow for preparing and using JHU37160 in a

laboratory setting.
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Preparation

Experimental Use

Cleanup & Disposal

Retrieve from -20°C Storage

Equilibrate to Room Temp

1 hr min.

Weigh Solid

Dissolve in Solvent

Prepare Working Dilutions

Return Stock to -20°C

Administer to System

Decontaminate Surfaces & Glassware

Dispose of Waste
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b2879511?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2879511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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